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molecular formula C3H9N B1457171 N-Propyl-d7-amine CAS No. 744184-05-2

N-Propyl-d7-amine

Cat. No. B1457171
CAS RN: 744184-05-2
M. Wt: 66.15 g/mol
InChI Key: WGYKZJWCGVVSQN-NCKGIQLSSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06602882B1

Procedure details

4-Hydroxy-1,5-naphthyridines can be prepared from 3-aminopyridine derivatives by reaction with diethyl ethoxymethylene malonate to produce the 4-hydroxy-3-carboxylic acid ester derivative with subsequent hydrolysis to the acid, followed by thermal decarboxylation in quinoline (as for example described for 4-Hydroxy-[1,5]naphthyridine-3-carboxylic acid, Joe T. Adams et al., J.Amer.Chem.Soc., 1946, 68, 1317). A 4-hydroxy-[1,5]naphthyridine can be converted to the 4-chloro derivative by heating in phosphorus oxychloride. A 4-amino 1,5-naphthyridine can be obtained from the 4-chloro derivative by reaction with n-propylamine in pyridine.
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
4-amino 1,5-naphthyridine
[Compound]
Name
4-chloro
Name
n-propylamine

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[N:12]1C2C(=CC=CC=2)[CH:15]=[CH:14][CH:13]=1>P(Cl)(Cl)(Cl)=O.N1C=CC=CC=1>[NH2:12][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[CH2:13]([NH2:12])[CH2:14][CH3:15]

Inputs

Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Three
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC2=CC=CC=C12
Step Five
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
with subsequent hydrolysis to the acid

Outcomes

Product
Name
4-amino 1,5-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
[Compound]
Name
4-chloro
Type
product
Smiles
Name
n-propylamine
Type
product
Smiles
C(CC)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06602882B1

Procedure details

4-Hydroxy-1,5-naphthyridines can be prepared from 3-aminopyridine derivatives by reaction with diethyl ethoxymethylene malonate to produce the 4-hydroxy-3-carboxylic acid ester derivative with subsequent hydrolysis to the acid, followed by thermal decarboxylation in quinoline (as for example described for 4-Hydroxy-[1,5]naphthyridine-3-carboxylic acid, Joe T. Adams et al., J.Amer.Chem.Soc., 1946, 68, 1317). A 4-hydroxy-[1,5]naphthyridine can be converted to the 4-chloro derivative by heating in phosphorus oxychloride. A 4-amino 1,5-naphthyridine can be obtained from the 4-chloro derivative by reaction with n-propylamine in pyridine.
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
4-amino 1,5-naphthyridine
[Compound]
Name
4-chloro
Name
n-propylamine

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[N:12]1C2C(=CC=CC=2)[CH:15]=[CH:14][CH:13]=1>P(Cl)(Cl)(Cl)=O.N1C=CC=CC=1>[NH2:12][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[CH2:13]([NH2:12])[CH2:14][CH3:15]

Inputs

Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Three
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC2=CC=CC=C12
Step Five
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
with subsequent hydrolysis to the acid

Outcomes

Product
Name
4-amino 1,5-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
[Compound]
Name
4-chloro
Type
product
Smiles
Name
n-propylamine
Type
product
Smiles
C(CC)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06602882B1

Procedure details

4-Hydroxy-1,5-naphthyridines can be prepared from 3-aminopyridine derivatives by reaction with diethyl ethoxymethylene malonate to produce the 4-hydroxy-3-carboxylic acid ester derivative with subsequent hydrolysis to the acid, followed by thermal decarboxylation in quinoline (as for example described for 4-Hydroxy-[1,5]naphthyridine-3-carboxylic acid, Joe T. Adams et al., J.Amer.Chem.Soc., 1946, 68, 1317). A 4-hydroxy-[1,5]naphthyridine can be converted to the 4-chloro derivative by heating in phosphorus oxychloride. A 4-amino 1,5-naphthyridine can be obtained from the 4-chloro derivative by reaction with n-propylamine in pyridine.
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
4-amino 1,5-naphthyridine
[Compound]
Name
4-chloro
Name
n-propylamine

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[N:12]1C2C(=CC=CC=2)[CH:15]=[CH:14][CH:13]=1>P(Cl)(Cl)(Cl)=O.N1C=CC=CC=1>[NH2:12][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[CH2:13]([NH2:12])[CH2:14][CH3:15]

Inputs

Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Three
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC2=CC=CC=C12
Step Five
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
with subsequent hydrolysis to the acid

Outcomes

Product
Name
4-amino 1,5-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
[Compound]
Name
4-chloro
Type
product
Smiles
Name
n-propylamine
Type
product
Smiles
C(CC)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06602882B1

Procedure details

4-Hydroxy-1,5-naphthyridines can be prepared from 3-aminopyridine derivatives by reaction with diethyl ethoxymethylene malonate to produce the 4-hydroxy-3-carboxylic acid ester derivative with subsequent hydrolysis to the acid, followed by thermal decarboxylation in quinoline (as for example described for 4-Hydroxy-[1,5]naphthyridine-3-carboxylic acid, Joe T. Adams et al., J.Amer.Chem.Soc., 1946, 68, 1317). A 4-hydroxy-[1,5]naphthyridine can be converted to the 4-chloro derivative by heating in phosphorus oxychloride. A 4-amino 1,5-naphthyridine can be obtained from the 4-chloro derivative by reaction with n-propylamine in pyridine.
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
4-amino 1,5-naphthyridine
[Compound]
Name
4-chloro
Name
n-propylamine

Identifiers

REACTION_CXSMILES
O[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[N:12]1C2C(=CC=CC=2)[CH:15]=[CH:14][CH:13]=1>P(Cl)(Cl)(Cl)=O.N1C=CC=CC=1>[NH2:12][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][N:10]=2)[N:5]=[CH:4][CH:3]=1.[CH2:13]([NH2:12])[CH2:14][CH3:15]

Inputs

Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
solvent
Smiles
N1=CC=CC=C1
Step Two
Name
4-hydroxy-[1,5]naphthyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
OC1=CC=NC2=CC=CN=C12
Step Three
[Compound]
Name
4-chloro
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
quinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC2=CC=CC=C12
Step Five
Name
phosphorus oxychloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
P(=O)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
with subsequent hydrolysis to the acid

Outcomes

Product
Name
4-amino 1,5-naphthyridine
Type
product
Smiles
NC1=CC=NC2=CC=CN=C12
[Compound]
Name
4-chloro
Type
product
Smiles
Name
n-propylamine
Type
product
Smiles
C(CC)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.